![molecular formula C15H12N2O3 B5082975 phenyl 3-oxo-3,4-dihydro-1(2H)-quinoxalinecarboxylate](/img/structure/B5082975.png)
phenyl 3-oxo-3,4-dihydro-1(2H)-quinoxalinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there is no direct synthesis process available for phenyl 3-oxo-3,4-dihydro-1(2H)-quinoxalinecarboxylate, there are related compounds that have been synthesized. For instance, the acid-catalyzed rearrangement of 2(3)-aroyl-3(2)-oxo-3,4(1,2)-dihydroquinoxaline-6-carboxylic acids was shown to proceed with the formation of 2-(3-arylquinoxalin-2-yl)-1H-benzimidazole-5(6)-carboxylic acids .
Scientific Research Applications
Biological and Pharmacological Activities
Quinoxaline derivatives, including the compound , have been found to exhibit a wide range of biological and pharmacological activities . These include:
- Bacteriocides and insecticides : Quinoxalines have been used as bacteriocides and insecticides .
- Antibacterial and antifungal properties : Quinoxalines have shown antibacterial and antifungal properties .
- Antitubercular properties : Quinoxalines have been used in the treatment of tuberculosis .
- Analgesic and anti-inflammatory properties : Quinoxalines have been used as analgesics and anti-inflammatory agents .
Antiviral Combinations
The compound has been used in antiviral combinations. For instance, it has been combined with amprenavir, an antiretroviral drug used to treat HIV, to create a therapeutic combination .
Anticancer and Antiviral Properties
Quinoxalines, including the compound , have been found to display diverse pharmacological activities, including anticancer and antiviral properties .
Antimalarial and Antidepressant Activities
Quinoxalines have been used in the treatment of malaria and depression .
Treatment of Neurodegenerative Disorders
Quinoxaline-diones derivatives, which include the compound , have been used in the treatment of epilepsy, pain, and other neurodegenerative disorders .
Antihypertensive Agents and Animal Growth Promoters
Quinoxalines have been identified as antihypertensive agents and animal growth promoters .
properties
IUPAC Name |
phenyl 3-oxo-2,4-dihydroquinoxaline-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c18-14-10-17(13-9-5-4-8-12(13)16-14)15(19)20-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUFACQMZVUZSFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=CC=CC=C2N1C(=O)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.